7-benzyl-8-(2-butylaminoethylamino)-1,3-dimethyl-purine-2,6-dione hydr ochloride
7-benzyl-8-(2-butylaminoethylamino)-1,3-dimethyl-purine-2,6-dione hydr ochloride
Brand Name:
Vulcanchem
CAS No.:
130187-60-9
VCID:
VC0155954
InChI:
InChI=1S/C20H28N6O2.ClH/c1-4-5-11-21-12-13-22-19-23-17-16(18(27)25(3)20(28)24(17)2)26(19)14-15-9-7-6-8-10-15;/h6-10,21H,4-5,11-14H2,1-3H3,(H,22,23);1H
SMILES:
CCCCNCCNC1=NC2=C(N1CC3=CC=CC=C3)C(=O)N(C(=O)N2C)C.Cl
Molecular Formula:
C20H29ClN6O2
Molecular Weight:
420.9 g/mol
7-benzyl-8-(2-butylaminoethylamino)-1,3-dimethyl-purine-2,6-dione hydr ochloride
CAS No.: 130187-60-9
Main Products
VCID: VC0155954
Molecular Formula: C20H29ClN6O2
Molecular Weight: 420.9 g/mol
| CAS No. | 130187-60-9 |
|---|---|
| Product Name | 7-benzyl-8-(2-butylaminoethylamino)-1,3-dimethyl-purine-2,6-dione hydr ochloride |
| Molecular Formula | C20H29ClN6O2 |
| Molecular Weight | 420.9 g/mol |
| IUPAC Name | 7-benzyl-8-[2-(butylamino)ethylamino]-1,3-dimethylpurine-2,6-dione;hydrochloride |
| Standard InChI | InChI=1S/C20H28N6O2.ClH/c1-4-5-11-21-12-13-22-19-23-17-16(18(27)25(3)20(28)24(17)2)26(19)14-15-9-7-6-8-10-15;/h6-10,21H,4-5,11-14H2,1-3H3,(H,22,23);1H |
| Standard InChIKey | HQGQMQAPAZRMQW-UHFFFAOYSA-N |
| SMILES | CCCCNCCNC1=NC2=C(N1CC3=CC=CC=C3)C(=O)N(C(=O)N2C)C.Cl |
| Canonical SMILES | CCCCNCCNC1=NC2=C(N1CC3=CC=CC=C3)C(=O)N(C(=O)N2C)C.Cl |
| Synonyms | 7-benzyl-8-(2-butylaminoethylamino)-1,3-dimethyl-purine-2,6-dione hydr ochloride |
| PubChem Compound | 3076102 |
| Last Modified | Nov 11 2021 |
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